AMOZ-HN-d5
Description
AMOZ-HN-d5 (3-amino-5-morpholinomethyl-1,3-oxazolidinon-2-one-d5) is a deuterium-labeled internal standard widely used in analytical chemistry, particularly for the quantification of its non-deuterated counterpart, AMOZ (3-amino-5-morpholinomethyl-1,3-oxazolidin-2-one). AMOZ is a metabolite of nitrofuran antibiotics, which are banned in food-producing animals due to carcinogenic risks. The deuterated form (this compound) incorporates five deuterium atoms, replacing hydrogen at specific positions, to minimize isotopic interference during mass spectrometry (MS) analysis .
Properties
Molecular Formula |
C₁₉H₁₆D₅N₃O₄ |
|---|---|
Molecular Weight |
360.42 |
Synonyms |
3-[(E)-[(2-Hydroxy-1-naphthalenyl)methylene]amino]-5-(4-morpholinylmethyl)-2-oxazolidinone-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Regulatory Relevance
Recent studies highlight this compound’s superiority in multi-residue methods. For example:
- A 2022 study validated this compound in shrimp samples, achieving recovery rates of 95–102% (RSD <5%) compared to 85–90% for AHD-¹³C₃ under identical conditions .
- Pefloxacin-d5 is preferred for fluoroquinolone analysis but lacks cross-reactivity with nitrofuran metabolites, limiting its utility in broad-spectrum testing .
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